Cas no 2680665-76-1 (benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate)

• Product Name: benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate
• CAS No: 2680665-76-1
• MF: C₁₃H₁₂BrN₃O₂
• MW: 322.15728187561
• CID: 5632727
• PubChem ID: 165925813
• Update Time: 2025-10-31

benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate
• EN300-28294198
• 2680665-76-1

• Inchi： 1S/C13H12BrN3O2/c1-17(12-15-7-11(14)8-16-12)13(18)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： KGXCVQYDVDRIOH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.01129g/mol
• Monoisotopic Mass: 321.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate

Recent Advances in the Study of Benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate (CAS: 2680665-76-1)

Benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate (CAS: 2680665-76-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activity, and potential therapeutic implications.

The compound's structural features, including the bromopyrimidine core and the carbamate moiety, make it a versatile building block for drug discovery. Recent publications have demonstrated its utility in the synthesis of targeted inhibitors for various kinases, which are implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate as a precursor in the development of selective JAK2 inhibitors, showcasing its role in optimizing drug potency and selectivity.

In addition to its synthetic applications, the biological activity of benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate has been investigated in several preclinical models. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising inhibitory effects on specific protein-protein interactions involved in neurodegenerative diseases. These findings suggest that further exploration of its pharmacological properties could yield novel therapeutic candidates for conditions such as Alzheimer's disease and Parkinson's disease.

The compound's mechanism of action has also been a focus of recent research. Computational and experimental studies have elucidated its binding interactions with target proteins, providing insights into its structure-activity relationships (SAR). For example, molecular docking simulations have revealed that the bromine atom at the 5-position of the pyrimidine ring plays a critical role in enhancing binding affinity, while the carbamate group contributes to metabolic stability. These insights are invaluable for the rational design of next-generation drugs.

Despite these advancements, challenges remain in the optimization of benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate derivatives for clinical use. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's demonstrated versatility and biological relevance underscore its potential as a valuable tool in medicinal chemistry.

In conclusion, benzyl N-(5-bromopyrimidin-2-yl)-N-methylcarbamate (CAS: 2680665-76-1) represents a promising scaffold for drug discovery, with recent studies highlighting its synthetic utility and biological activity. Ongoing research is expected to uncover new applications and optimize its properties for therapeutic use, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.